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Compound of Interest

4-Amino-5-cyano-2-
Compound Name:

hydroxybenzoic acid
CAS No.: 72817-93-7

Cat. No.: B2862075

Get Quote

Abstract

This technical guide outlines the rigorous handling, storage, and analytical protocols for 4-
Amino-5-cyano-2-hydroxybenzoic acid (CAS: 72817-93-7). As a highly functionalized
aromatic scaffold featuring orthogonal reactive groups (amine, nitrile, hydroxyl, and carboxylic
acid), this compound is a critical intermediate in the synthesis of fused heterocycles, including
guinazolines and benzoxazoles, often utilized in the development of xanthine oxidase inhibitors
and kinase inhibitors. This document synthesizes physicochemical data with field-proven
stability measures to ensure experimental reproducibility and safety.

Compound Profile & Physicochemical Properties

Table 1: Technical Specifications
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Property Specification

Chemical Name 4-Amino-5-cyano-2-hydroxybenzoic acid

CAS Number 72817-93-7

Molecular Formula CsHsN20s3

Molecular Weight 178.15 g/mol

Appearance Off-white to pale yellow crystalline powder
Solubility (Primary) DMSO (>20 mg/mL), DMF, Methanol (moderate)

Solubility (S dary) Water (Sparingly soluble; pH-dependent
olubili econdar
Y Y solubility due to zwitterionic potential)

pKa (Predicted) Carboxyl: ~2.5

Melting Point >250°C (Decomposition likely)

Structural Utility Analysis

The compound’s value lies in its tetrasubstituted benzene core. The ortho relationship between
the amino and cyano groups allows for rapid cyclization into quinazolines, while the ortho
hydroxy-carboxylic motif permits benzoxazole formation or chelation.

Figure 1: Functional Group Reactivity Map
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4-Amino Group:
Nucleophilic attack
(Cyclization point)

5-Cyano Group:
Electrophilic center
(Pinner reaction/Hydrolysis)

2-Hydroxy Group:
H-bond donor/acceptor
(Chelation/Esterification)

1-Carboxyl Group:
Decarboxylation risk
(Amide coupling)

Figure 1: Orthogonal reactivity nodes for drug synthesis scaffolds.

Click to download full resolution via product page

Safety & Hazard Analysis (E-E-A-T)
Critical Hazard: The "Cyano" Factor

While aryl nitriles are generally stable, the presence of the carboxylic acid and hydroxyl group
creates a microenvironment that may catalyze hydrolysis under extreme conditions.

o Risk: Potential release of trace Hydrogen Cyanide (HCN) if exposed to strong mineral acids
at elevated temperatures.

o Mitigation:NEVER mix with concentrated sulfuric or hydrochloric acid outside of a closed,
scrubbed reactor system.

Standard Hazards (GHS Classification)

o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

» H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE)

o Respiratory: N95/P2 particulate respirator required during weighing; full-face respirator if
dust generation is uncontrolled.

o Dermal: Double nitrile gloves (0.11 mm min. thickness). The polarity of the molecule allows it
to penetrate simple latex barriers.

e Engineering Controls: All handling of dry powder must occur within a certified Chemical
Fume Hood.

Storage & Handling Protocols
Storage Hierarchy

The stability of 4-Amino-5-cyano-2-hydroxybenzoic acid is compromised by oxidative
coupling (via the amine) and hydrolytic desulfurization (if thio-analogs are present, though less
relevant here, hydrolysis of nitrile is the main concern).

Protocol 1: Long-Term Storage

Temperature: Store at -20°C.

Atmosphere: Purge container with Argon (Ar) or Nitrogen (N2) before sealing. The amine
group is susceptible to slow oxidation (browning) in air.

Container: Amber glass vials with Teflon-lined caps. Avoid polystyrene (leaching risk with
DMSO stocks).

Desiccation: Store secondary container over silica gel or Drierite®.

Figure 2: Storage Decision Tree
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Received Compound

Physical Form?

VAN

Solid Powder Solubilized (DMSO)

Standard |Active Use

Long Term (>1 week)

Store at -20°C Short Term (<1 week) Use within 24h recommended.

Store at 4°C Freeze at -80°C for max 1 month.
Protect from Light Avoid repeated freeze-thaw.

Argon Flush
Desiccator

Figure 2: Storage logic based on physical state and duration.

Click to download full resolution via product page

Solubilization & Experimental Preparation
Solvent Compatibility
o Preferred: Dimethyl Sulfoxide (DMSO) (Anhydrous).

o Protocol: Add solvent dropwise with vortexing. Mild sonication (30-40 kHz) for <5 mins is
acceptable.

e Acceptable: Dimethylformamide (DMF), Methanol (warm).

* Avoid: Water (unless pH > 8), Diethyl Ether, Hexanes.

Stock Solution Preparation (10 mM)

* Weigh 1.78 mg of compound into a sterile microcentrifuge tube.

e Add 1.0 mL of anhydrous DMSO.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b2862075/docs?utm_src=pdf-body-img#application-note-protocol-guide-4-amino-5-cyano-2-hydroxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2862075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Vortex for 30 seconds.
e QC Check: Inspect for turbidity. If particulates remain, centrifuge at 10,000 x g for 1 minute.

o Usage: Dilute into aqueous buffers (PBS, media) immediately prior to use. Keep final DMSO
concentration <0.5% to avoid cytotoxicity in biological assays.

Analytical Verification (QC Protocol)

To ensure the integrity of the "cyano™” and "amino” groups, which can degrade into amides or
oxidation products, High-Performance Liquid Chromatography (HPLC) is required.

Method: Reverse-Phase HPLC (Acidic)

o Rationale: The acidic mobile phase suppresses the ionization of the carboxylic acid (keeping
it neutral) and protonates the amine, improving retention and peak shape on C18 columns.

Table 2: HPLC Method Parameters

Parameter Setting

C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x
100 mm, 3.5 pm

Column

_ Water + 0.1% Formic Acid (or Trifluoroacetic
Mobile Phase A

acid)
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Flow Rate 1.0 mL/min

0-2 min: 5% B; 2-10 min: 5% -> 60% B; 10-12

Gradient )
min: 60% -> 95% B
) UV @ 254 nm (Aromatic ring) and 220 nm
Detection . - .
(Amide/Nitrile absorption)
Temperature 30°C

~4.5 - 6.0 min (Dependent on specific column
Expected RT
dead volume)
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Interpretation of Impurities
o Peak at RRT 0.8: Likely the decarboxylated species (4-amino-3-cyanophenol) if stored

improperly.

e Peak at RRT 1.2: Likely the amide hydrolysis product (cyano group hydrolyzing to amide).

Emergency Procedures

» Spill (Dry): Do not sweep (dust generation). Cover with a damp paper towel (soaked in weak
alkaline solution, e.g., 1% NaHCO:s) to neutralize potential acidity, then wipe up.

o Skin Contact: Wash immediately with soap and copious water. The lipophilic nature requires
thorough mechanical washing.

 Ingestion: Immediately rinse mouth. Do not induce vomiting due to the potential for nitrile
metabolism. Seek medical attention citing "Aryl Nitrile Exposure".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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